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Compound of Interest

Compound Name: Elaidic Acid-d17

Cat. No.: B10820421 Get Quote

Technical Guide: Elaidic Acid-d17
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Elaidic Acid-d17, a deuterated

derivative of elaidic acid. It is intended to serve as a comprehensive resource for researchers

utilizing this stable isotope-labeled compound in their experimental workflows. This document

covers supplier information, key technical data, experimental protocols, and relevant biological

pathways.

Supplier Information and Product Specifications
Elaidic Acid-d17 is commercially available from several suppliers and is primarily intended for

research use as an internal standard for the quantification of elaidic acid by Gas

Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry

(LC-MS).[1][2][3][4]

Supplier Catalog Number

INDOFINE Chemical Company, Inc. 71-1810[5]

Cayman Chemical 27715

Larodan -

Table 1: Physical and Chemical Properties
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Property Value Reference

Chemical Name

(E)-octadec-9-enoic-

11,11,12,12,13,13,14,14,15,15

,16,16,17,17,18,18,18-d17

acid

Synonyms

C18:1(9E)-d17, 9(E)-Oleic

Acid-d17, FA 18:1-d17, trans-

Oleic Acid-d17

Molecular Formula C18H17D17O2

Molecular Weight 299.6 g/mol

Purity
≥99% deuterated forms (d1-

d17)

Physical Form Crystalline Solid

Storage -20°C

Stability
≥ 4 years (from date of

purchase)

Table 2: Solubility Data

Solvent Concentration Reference

DMF 30 mg/ml

DMSO 30 mg/ml

Ethanol 30 mg/ml

Biological Significance and Applications
Elaidic acid is the primary trans-fatty acid found in partially hydrogenated vegetable oils. Its

consumption has been linked to various health effects. Elaidic Acid-d17, as a stable isotope-

labeled internal standard, is a crucial tool for accurately quantifying elaidic acid in biological
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samples. This enables researchers to study its metabolism, and cellular and physiological

effects.

Key research applications include:

Quantification of Elaidic Acid: Used as an internal standard in GC-MS and LC-MS methods

to accurately measure elaidic acid levels in various biological matrices.

Apoptosis and Cellular Stress: Investigating the role of elaidic acid in inducing apoptosis,

particularly in endothelial cells, through mechanisms involving reactive oxygen species

(ROS) accumulation and endoplasmic reticulum (ER) stress.

Autophagy Research: Studying the inhibitory effect of trans-fats like elaidic acid on

autophagy induced by saturated fatty acids.

Lipid Metabolism: Examining the influence of elaidic acid on lipid profiles, including its impact

on LDL and HDL cholesterol, potentially through the modulation of cholesteryl ester transfer

protein (CETP) activity.

Cancer Research: Exploring the role of elaidic acid in promoting the growth, survival, and

metastasis of cancer cells, potentially through the Wnt and ERK1/2 signaling pathways.

Prostaglandin Biosynthesis: Assessing the effect of elaidic acid on the synthesis of

prostaglandins and other eicosanoids.

Experimental Protocols
The following are representative protocols that can be adapted for use with Elaidic Acid-d17.

Quantification of Elaidic Acid in Plasma using LC-MS/MS
This protocol outlines a method for the extraction and quantification of elaidic acid from human

plasma using Elaidic Acid-d17 as an internal standard.

Materials:

Human plasma samples
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Elaidic Acid-d17 (internal standard)

Chloroform

Methanol

Water

Nitrogen gas evaporator

LC-MS/MS system

Procedure:

Sample Preparation:

Thaw plasma samples on ice.

To 100 µL of plasma, add 10 µL of Elaidic Acid-d17 internal standard solution

(concentration to be optimized based on expected analyte levels).

Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

Lipid Extraction:

Vortex the mixture vigorously for 2 minutes.

Centrifuge at 2000 x g for 10 minutes to separate the phases.

Carefully collect the lower organic phase and transfer it to a clean tube.

Solvent Evaporation:

Evaporate the solvent under a gentle stream of nitrogen gas.

Reconstitution and Analysis:

Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g.,

methanol).
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Inject the sample into the LC-MS/MS system for quantification.

Data Analysis:

Create a calibration curve using known concentrations of unlabeled elaidic acid.

Determine the concentration of elaidic acid in the plasma samples by comparing the peak

area ratio of the analyte to the internal standard (Elaidic Acid-d17) against the calibration

curve.

Cellular Fatty Acid Uptake Assay
This protocol describes a method to trace the cellular uptake of fatty acids using a deuterated

analog like Elaidic Acid-d17.

Materials:

Cultured cells (e.g., adipocytes, hepatocytes)

Elaidic Acid-d17

Fatty acid-free Bovine Serum Albumin (BSA)

Serum-free culture medium

Ethanol

Phosphate-Buffered Saline (PBS)

Procedure:

Preparation of Fatty Acid-BSA Complex:

Prepare a stock solution of fatty acid-free BSA (e.g., 10% w/v) in serum-free culture

medium.

Prepare a stock solution of Elaidic Acid-d17 in ethanol.
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Slowly add the Elaidic Acid-d17 stock to the BSA solution while gently vortexing to allow

for binding.

Cell Treatment:

Wash cultured cells once with PBS.

Add the serum-free medium containing the Elaidic Acid-d17:BSA complex to the cells.

Incubate the cells at 37°C for various time points to measure uptake kinetics.

Stopping the Uptake:

Aspirate the treatment medium and immediately wash the cells three times with ice-cold

PBS containing 0.5% BSA, followed by one wash with ice-cold PBS alone.

Lipid Extraction and Analysis:

Lyse the cells and extract total lipids using a suitable method (e.g., Bligh-Dyer).

Analyze the lipid extract by GC-MS or LC-MS/MS to quantify the amount of incorporated

Elaidic Acid-d17.

Signaling Pathways and Experimental Workflows
Elaidic Acid-Induced Apoptosis via ROS and ER Stress
Elaidic acid has been shown to induce apoptosis in various cell types, including SH-SY5Y

neuroblastoma cells, through the generation of reactive oxygen species (ROS) and the

induction of endoplasmic reticulum (ER) stress.

Elaidic Acid

ROS Production

ER Stress

Mitochondrial
Membrane Potential

Loss

Apoptosis
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Click to download full resolution via product page

Caption: Elaidic Acid-Induced Apoptosis Pathway.

Experimental Workflow for Investigating Elaidic Acid's
Cellular Effects
The following diagram illustrates a general workflow for studying the cellular effects of elaidic

acid, for which Elaidic Acid-d17 can be used as a control or tracer.
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Caption: Workflow for Cellular Effects of Elaidic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Elaidic Acid-d17 | Cayman Chemical | Biomol.com [biomol.com]

2. caymanchem.com [caymanchem.com]

3. Sapphire Bioscience [sapphirebioscience.com]

4. Elaidic-Acid-d-17-, 10MG | Labscoop [labscoop.com]

5. ELAIDIC ACID-D17 | | INDOFINE Chemical Company [indofinechemical.com]
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10820421#elaidic-acid-d17-supplier-and-catalog-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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